Cas no 2138239-73-1 (5,6-Difluoro-3-nitroindole)

• Product Name: 5,6-Difluoro-3-nitroindole
• CAS No: 2138239-73-1
• MF: C₈H₄F₂N₂O₂
• MW: 198.126368522644
• CID: 5193839
• Update Time: 2025-06-30

5,6-Difluoro-3-nitroindole Chemical and Physical Properties

Names and Identifiers

• 5,6-Difluoro-3-nitroindole

• Inchi： 1S/C8H4F2N2O2/c9-5-1-4-7(2-6(5)10)11-3-8(4)12(13)14/h1-3,11H
• InChI Key： RINNYXGZXYYHFH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C(F)=C2)C([N+]([O-])=O)=C1

Additional information on 5,6-Difluoro-3-nitroindole

5,6-Difluoro-3-nitroindole: A Comprehensive Overview

The compound 5,6-Difluoro-3-nitroindole, with the CAS number 2138239-73-1, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The name itself highlights its key features: the presence of two fluorine atoms at positions 5 and 6, a nitro group at position 3, and the indole framework, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring.

Recent studies have focused on the synthesis and characterization of 5,6-Difluoro-3-nitroindole. Researchers have explored various synthetic pathways to efficiently produce this compound, often employing multi-step reactions that involve fluorination and nitration processes. The indole core is particularly valuable due to its aromaticity and ability to participate in hydrogen bonding, making it a versatile scaffold for further functionalization.

The fluorine atoms at positions 5 and 6 play a crucial role in modulating the electronic properties of the molecule. Fluorination is known to increase lipophilicity and improve bioavailability, which are desirable traits in drug design. The nitro group at position 3 introduces electron-withdrawing effects, further influencing the molecule's reactivity and stability. These features make 5,6-Difluoro-3-nitroindole a promising candidate for applications in pharmaceuticals, agrochemicals, and materials science.

In the realm of pharmacology, 5,6-Difluoro-3-nitroindole has shown potential as a lead compound for developing new drugs. Its structure allows for interactions with various biological targets, such as enzymes and receptors. For instance, recent research has demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. This suggests that further exploration into its therapeutic potential could yield innovative treatments for diseases like cancer.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have investigated its ability to act as an electron transport layer or an active material in these devices, leveraging its stability under thermal and photochemical conditions.

The synthesis of 5,6-Difluoro-3-nitroindole typically involves a combination of nucleophilic aromatic substitution and electrophilic substitution reactions. The indole framework is often derived from tryptophan or other indole precursors through chemical transformations. Fluorination can be achieved through various methods, including Sandmeyer-type reactions or direct fluorination using fluorine gas under controlled conditions.

In terms of spectroscopic analysis, this compound exhibits characteristic absorption bands in UV-Vis spectroscopy due to its conjugated π-system. Fluorine NMR spectroscopy provides insights into the chemical environment of the fluorine atoms at positions 5 and 6. Additionally, mass spectrometry has been instrumental in confirming the molecular formula and structure of this compound.

The stability of 5,6-Difluoro-3-nitroindole under different conditions has been extensively studied. It has been found to be stable under ambient conditions but can undergo decomposition under harsh thermal or oxidative conditions. These findings are crucial for its safe handling and storage in laboratory settings.

In conclusion, 5,6-Difluoro-3-nitroindole, with CAS number 2138239-73-1, is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features make it an attractive target for further research into drug development, materials science, and beyond. As ongoing studies continue to uncover new applications and properties of this molecule, it is poised to play an increasingly important role in advancing modern chemistry.